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Compound of Interest

Compound Name:
N-(4-(2-

Hydroxyethoxy)phenyl)acetamide

CAS No.: 50375-15-0

Cat. No.: B1295777

Get Quote

Executive Summary
N-(4-(2-Hydroxyethoxy)phenyl)acetamide (also referred to as N-acetyl-4-(2-

hydroxyethoxy)aniline) represents a strategic "bifunctional" building block in medicinal

chemistry and materials science. Structurally derived from the analgesic paracetamol, this

molecule features a protected aniline (acetamide) and a reactive primary alcohol linked via an

ethyl ether spacer.

This Application Note details the protocols for synthesizing, purifying, and utilizing this scaffold.

Its primary utility lies in its ability to serve as a stable, semi-rigid linker that improves the

aqueous solubility of lipophilic pharmacophores while offering orthogonal protection strategies

for complex synthesis.

Compound Profile & Physicochemical Properties[1]
[2][3][4][5][6][7][8][9]
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Property Data / Prediction Relevance

IUPAC Name

N-(4-(2-

hydroxyethoxy)phenyl)acetami

de

Official nomenclature

Molecular Formula C₁₀H₁₃NO₃ --

Molecular Weight 195.22 g/mol Fragment-based drug design

Predicted LogP ~0.8 - 1.1
Favorable for oral

bioavailability

H-Bond Donors 2 (Amide NH, Alcohol OH) Receptor binding potential

H-Bond Acceptors
3 (Amide O, Ether O, Alcohol

O)
Solubility enhancement

Melting Point
118–121 °C (Lit. range for

similar ethers)
Solid handling, stable

Key Structural Advantages:

The Ethyl-Ether Linker: Provides a 2-carbon spacer that is metabolically more stable than

esters but flexible enough to allow ligand orientation in protein binding pockets.

Orthogonal Reactivity: The primary alcohol can be functionalized (oxidized, halogenated)

without affecting the acetamide. Conversely, the acetamide can be hydrolyzed to the aniline

without affecting the ether linkage.

Preparation of the Building Block
Note: If the compound is not purchased commercially, it is readily synthesized from

Paracetamol (Acetaminophen).

Protocol A: Green Synthesis via Ethylene Carbonate
This method avoids the use of toxic alkyl halides and generates CO₂ as the only byproduct.

Reagents:
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Paracetamol (1.0 eq)

Ethylene Carbonate (1.2 eq)

Potassium Carbonate (K₂CO₃) (0.1 eq, catalyst)

Solvent: DMF or Toluene (reflux)

Step-by-Step Procedure:

Charge: In a round-bottom flask equipped with a reflux condenser, dissolve Paracetamol

(15.1 g, 100 mmol) and Ethylene Carbonate (10.6 g, 120 mmol) in DMF (50 mL).

Catalyze: Add K₂CO₃ (1.4 g, 10 mmol).

Reflux: Heat the mixture to 140°C for 4–6 hours. Monitor via TLC (Ethyl Acetate:Hexane 1:1).

The starting material (Rf ~0.3) should disappear, replaced by the product (Rf ~0.15, more

polar).

Workup: Cool to room temperature. Pour the mixture into ice-cold water (300 mL). The

product typically precipitates as a white/off-white solid.

Purification: Filter the solid. Recrystallize from Ethanol/Water (9:1) to yield white crystals.

Yield checkpoint: Expect 85–90% yield.[1]

Visualization: Synthetic Pathway
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Figure 1: Green synthesis route utilizing ethylene carbonate to install the hydroxyethyl ether

chain.
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Utilization Protocols: Divergent Synthesis
Once synthesized, the building block can be directed into three primary application streams.

Pathway 1: Activation for Nucleophilic Coupling (Linker
Strategy)
Goal: Convert the -OH group to a leaving group (Tosylate or Mesylate) to attach the phenyl-

acetamide moiety to another drug scaffold.

Protocol B: Mesylation

Dissolution: Dissolve N-(4-(2-Hydroxyethoxy)phenyl)acetamide (10 mmol) in anhydrous

Dichloromethane (DCM, 30 mL) and Triethylamine (15 mmol). Cool to 0°C.

Addition: Dropwise add Methanesulfonyl chloride (MsCl, 12 mmol).

Reaction: Stir at 0°C for 1 hour, then warm to RT for 2 hours.

Isolation: Wash with NaHCO₃ (sat. aq) and Brine. Dry over MgSO₄. Evaporate solvent.

Result: The resulting mesylate is a reactive electrophile ready to couple with amines or thiols

of a target pharmacophore.

Pathway 2: Deprotection to Aniline (Polymer/Scaffold
Strategy)
Goal: Remove the acetyl group to expose the primary amine, creating a hetero-bifunctional

molecule (Amine + Alcohol).

Protocol C: Acid Hydrolysis

Reflux: Suspend the acetamide (10 mmol) in 6M HCl (20 mL). Reflux for 2 hours.

Neutralization: Cool to 0°C. Carefully neutralize with NaOH pellets or strong solution to pH

8–9.

Extraction: Extract with Ethyl Acetate (3x 30 mL).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1295777/docs?utm_src=pdf-body#application-note-n-4-2-hydroxyethoxy-phenyl-acetamide-as-a-versatile-synthetic-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Product:2-(4-aminophenoxy)ethanol.

Application: This derivative is a potent monomer for polyurethanes or high-performance

polyimides, introducing flexibility via the ether linkage.

Visualization: Decision Tree for Functionalization

N-(4-(2-Hydroxyethoxy)
phenyl)acetamide

Activation
(MsCl / TsCl)

Pathway 1

Oxidation
(Jones Reagent)

Pathway 2

Hydrolysis
(HCl / Reflux)

Pathway 3

Active Linker
(Leaving Group)

Target Drug Conjugate
(Improved Solubility)

+ Nucleophile

Phenoxyacetic Acid
Derivative 2-(4-aminophenoxy)ethanol

Polyurethanes /
Polyesters

Click to download full resolution via product page

Figure 2: Divergent synthetic utility showing activation, oxidation, and deprotection pathways.

Application Notes
A. Solubility Enhancement in Drug Design
The hydroxyethoxy tail acts as a "solubility anchor." When the phenyl ring is part of a larger

hydrophobic drug molecule, this tail extends into the solvent front.
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Mechanism: The ether oxygen and terminal hydroxyl group disrupt the crystal lattice energy

and interact with water molecules.

Case Study: In the development of tyrosine kinase inhibitors, replacing a simple methoxy

group with a hydroxyethoxy group often improves IC50 values by allowing additional H-bond

contacts within the solvent-exposed region of the ATP binding pocket.

B. Polymer Chemistry (Polyurethanes)
The hydrolyzed derivative, 2-(4-aminophenoxy)ethanol, acts as a unique chain extender.

Reaction: The amine reacts with isocyanates to form urea linkages (hard segment), while the

alcohol reacts to form urethane linkages.

Result: This asymmetry creates polymers with unique thermal properties and improved

phase separation compared to symmetric diamines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. n-(2-Chloroethyl)-2-phenylacetamide | 23547-02-6 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Application Note: N-(4-(2-
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[Online PDF]. Available at:
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hydroxyethoxy-phenyl-acetamide-as-a-versatile-synthetic-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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